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Compound of Interest

Compound Name: 2-(Dodecyloxy)ethanol

Cat. No.: B1195059

An In-depth Technical Guide to 2-(Dodecyloxy)ethanol

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-(Dodecyloxy)ethanol, a non-ionic surfactant and biochemical reagent. It is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis. This document consolidates key data from various sources into a structured format,
outlines standard experimental methodologies for property determination, and illustrates a
common synthetic pathway.

Chemical Identity and Nomenclature

2-(Dodecyloxy)ethanol, also widely known by its cosmetic industry name Laureth-1, is the
ethylene glycol monoether of lauryl alcohol.[1][2][3][4] It belongs to the family of alcohol
ethoxylates, which are non-ionic surfactants. Its unique amphiphilic nature, combining a
hydrophilic ethylene glycol head with a lipophilic dodecyl tail, makes it useful in a variety of
applications, including as an emulsifying agent and surfactant in cosmetic formulations and as
a biochemical reagent in life science research.[1][5][6]

Table 1: General and Chemical Identifiers
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Identifier Value

CAS Number 4536-30-5[1][2][71[8][9]
Molecular Formula C14H3002[1][2][8][9][10]
Molecular Weight 230.39 g/mol [1][4][6][9]
IUPAC Name 2-(dodecyloxy)ethanol[6]

Ethylene glycol monododecyl ether,

Synonyms Dodecylglycol, Laureth-1, Lauryl ethoxylate[1][2]
[4]

EINECS Number 224-886-5[7]

RTECS Number KK7650000[1][5]

Physical and Chemical Properties

The physical state of 2-(Dodecyloxy)ethanol can be a colorless to faintly green liquid or a
white solid, depending on the ambient temperature, as its melting point is near room
temperature.[1][11] It is generally described as a neat oil.[1]

Table 2: Key Physical Properties
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Property Value Conditions
Melting Point 22 - 24 °C[1][7]

16 °C[10]

Boiling Point 133 °C[1][7] at 2 mmHg

304.4 °C[10][12]

at 760 mmHg (est.)

Density 0.873 g/mL[1][7] at 20 °C
Flash Point 20 °C[1]1[7]
74.9 °C[10] TCC (est.)[12]

Refractive Index (n_D2°)

1.446[1][7][10]

Vapor Pressure

0.0 £ 1.4 mmHg[5] at 25 °C

7.5 x 107 mmHg

at 25 °C (est.)[10]

Table 3: Solubility and Partitioning

Property

Value Conditions

Solubility in Water

14.19 mg/L[12] at 25 °C (est.)

Solubility in Organic Solvents

DMF: 30 mg/mL[1]

DMSO: 30 mg/mL][1]

Ethanol: 15 mg/mL[1]

LogP (Octanol-Water Partition

5.05[1][5
Coefficient) L]
5.1[4]
pKa 14.42 £ 0.10 Predicted[1][7]

Experimental Protocols for Property Determination
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While specific experimental reports for 2-(Dodecyloxy)ethanol are not detailed in publicly
available literature, its properties can be determined using standard analytical chemistry
techniques.

e Melting and Boiling Point: The melting point can be accurately determined using Differential
Scanning Calorimetry (DSC), which measures the heat flow difference between a sample
and a reference as a function of temperature. The boiling point, especially under reduced
pressure, is determined by distillation. The sample is heated under a specific vacuum, and
the temperature at which the liquid-vapor phases are in equilibrium is recorded.

o Density: The density of liquid 2-(Dodecyloxy)ethanol is typically measured using a
pycnometer or a digital density meter at a controlled temperature (e.g., 20 °C).

o Refractive Index: An Abbe refractometer is the standard instrument for measuring the
refractive index of liquids. A drop of the sample is placed on the prism, and the refractive
index is read directly at a specified temperature and wavelength (typically the sodium D-line,
589 nm).

o Solubility: Solubility is determined by adding a known amount of solute to a known amount of
solvent and observing the point at which no more solute dissolves. For quantitative analysis,
techniques like UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC)
can be used to measure the concentration of the saturated solution.

e LogP: The octanol-water partition coefficient is experimentally determined using the shake-
flask method. The compound is dissolved in a mixture of n-octanol and water, the phases are
allowed to separate, and the concentration of the compound in each phase is measured to
determine the partition ratio.

e Spectroscopy: Structural confirmation and purity are assessed using spectroscopic methods.

o NMR Spectroscopy: *H and 3C NMR spectra provide detailed information about the
molecular structure.[10]

o Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups, such as
the O-H stretch of the alcohol and C-O stretches of the ether linkage.[2][10]
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o Mass Spectrometry (MS): MS is used to determine the molecular weight and
fragmentation pattern of the molecule.[2][3]

Synthesis Pathway

2-(Dodecyloxy)ethanol is commonly synthesized via the Williamson ether synthesis. This
method involves the reaction of a sodium alkoxide with a primary alkyl halide. In this case,
ethylene glycol is deprotonated to form a sodium glycolate intermediate, which then undergoes
nucleophilic substitution with 1-bromododecane.

____________________________________________________________________________

Step 1: Deprotonation

Sodium Hydroxide
(NaOH)

Sodium Glycolate
(HOCH2CH20Na)

Ethylene Glycol
(HOCH2CH20H)

1-Bromododecane
(C12H25Br)

2-(Dodecyloxy)ethanol
(C12H250CH2CH20H)

Click to download full resolution via product page

Caption: Williamson ether synthesis of 2-(Dodecyloxy)ethanol.

Applications and Relevance in Drug Development

2-(Dodecyloxy)ethanol serves multiple roles relevant to the scientific community:

e Non-ionic Surfactant: In drug formulation, non-ionic surfactants are critical as emulsifiers,
solubilizers, and wetting agents. They are used to stabilize emulsions and suspensions and
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to enhance the solubility of poorly water-soluble active pharmaceutical ingredients (APIs),
thereby improving bioavailability.

o Biochemical Reagent: It is used in life sciences as a general-purpose biochemical reagent.
[1][5] Its surfactant properties can be utilized in cell lysis buffers and for solubilizing
membrane proteins.

o Cosmetic and Pharmaceutical Excipient: As Laureth-1, it is an ingredient in topical creams,
lotions, and other cosmetic products, functioning as an emulsifying surfactant.[6] Its safety
for use in cosmetics has been reviewed, indicating it is safe when formulated to be non-
irritating.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Dodecyloxy)ethanol chemical and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195059#2-dodecyloxy-ethanol-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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